Cas no 825601-53-4 (Azetidine, 2-butyl-3-ethyl-1-[(4-methylphenyl)sulfonyl]-, (2R,3S)-)

• Product Name: Azetidine, 2-butyl-3-ethyl-1-[(4-methylphenyl)sulfonyl]-, (2R,3S)-
• CAS No: 825601-53-4
• MF: C₁₆H₂₅NO₂S
• MW: 295.440203428268
• CID: 689182
• PubChem ID: 11185536
• Update Time: 2025-04-19

Azetidine, 2-butyl-3-ethyl-1-[(4-methylphenyl)sulfonyl]-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 2-butyl-3-ethyl-1-[(4-methylphenyl)sulfonyl]-, (2R,3S)-
• (2R,3S)-2-butyl-3-ethyl-1-(4-methylphenyl)sulfonylazetidine
• DTXSID50458113
• 825601-53-4

• Inchi： 1S/C16H25NO2S/c1-4-6-7-16-14(5-2)12-17(16)20(18,19)15-10-8-13(3)9-11-15/h8-11,14,16H,4-7,12H2,1-3H3/t14-,16+/m0/s1
• InChI Key： JAEDHYJDXPIIKQ-GOEBONIOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C[C@H](CC)[C@H]1CCCC)(=O)=O

Computed Properties

• Exact Mass: 295.16060021g/mol
• Monoisotopic Mass: 295.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų